6-Amino-1,3-naphthalenedisulfonic acid disodium salt

• IUPAC Name: disodium;6-aminonaphthalene-1,3-disulfonate
• InChI: InChI=1S/C10H9NO6S2.2Na/c11-7-1-2-9-6(3-7)4-8(18(12,13)14)5-10(9)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key: YKOUFOHKVHDKRS-UHFFFAOYSA-L
• Canonical SMILES: C1=CC2=C(C=C(C=C2C=C1N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C10H7NNa2O6S2
• DSSTOX Substance ID: DTXSID5068601
• Molecular Weight: 347.3 g/mol
• CAS RN: 50976-35-7, 83732-83-6

Description

6-Amino-1,3-naphthalenedisulfonic acid disodium salt, also known as Disodium 6-Amino-1,3-naphthalenedisulfonate, is a chemical compound with the molecular formula C10H7NNa2O6S2 and a molecular weight of 347.267. It is also referred to as Amino J Acid Disodium Salt.

Molecular Structure Analysis

The IUPAC name for this compound is disodium;6-aminonaphthalene-1,3-disulfonate. The InChI Key is YKOUFOHKVHDKRS-UHFFFAOYSA-L. The SMILES representation is C1=CC2=C(C=C(C=C2C=C1N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].

Physical And Chemical Properties Analysis

This compound appears as a white to brown powder or crystal. It has a molecular weight of 347.27 g/mol. The compound should be stored sealed in a dry room at room temperature.

Scientific Research Applications

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Mechanism of Action

Target of Action

It is used in the preparation of cyanine dye compounds , which are often used as fluorescent probes in biological research and medical diagnostics. These dyes can bind to various biological targets such as nucleic acids and proteins.

Mode of Action

As a component in the synthesis of Cyanine dyes , it may contribute to the fluorescence properties of these dyes, which can interact with their targets and emit light at specific wavelengths.

Biochemical Pathways

Cyanine dyes, which use this compound in their synthesis , are known to interact with various biological molecules and can be used to visualize and track biological processes.

Result of Action

As a component in the synthesis of cyanine dyes , it contributes to the properties of these dyes, which can be used to visualize and track various biological processes.

Action Environment

It is known that the compound should be stored in a sealed, dry, and room temperature environment .

Safety and Hazards

The compound is classified under GHS07 and carries a warning signal. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338. It’s recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin, eyes, or clothing.

Future Directions

The compound’s use in the preparation of Cyanine dye compounds and their conjugates for noninvasive imaging suggests potential applications in medical imaging and diagnostics.